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Compound of Interest

Compound Name: 1,3-Dimethylpyrrolidin-2-one
CAS No.: 19597-07-0
Cat. No.: B1295651
Get Quote
. J

This technical guide provides a comprehensive overview of 1,3-Dimethylpyrrolidin-2-one,
catering to researchers, scientists, and professionals in drug development. The document
details the compound's properties, plausible synthetic approaches based on established
chemical principles, and its place within the broader context of pyrrolidinone chemistry.

Core Compound Properties

1,3-Dimethylpyrrolidin-2-one, also known as 1,3-Dimethyl-2-oxopyrrolidine, is a substituted
five-membered lactam. Its fundamental chemical and physical properties are summarized
below.[1][2][3]
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Property Value

CAS Number 19597-07-0

Molecular Formula CeH11NO

Molecular Weight 113.16 g/mol

IUPAC Name 1,3-dimethylpyrrolidin-2-one

1,3-Dimethyl-2-oxopyrrolidine, 1,3-Dimethyl-2-

Synonyms o
pyrrolidinone
Appearance Liguid (at standard conditions)
Purity Typically >95% (commercial samples)

Historical Context and Discovery

While a specific historical account detailing the first synthesis and discovery of 1,3-
Dimethylpyrrolidin-2-one is not readily available in surveyed literature, its existence is rooted
in the broader exploration of pyrrolidine and its derivatives. The pyrrolidine ring is a
fundamental scaffold in numerous natural products and synthetic compounds with significant
biological activity.[4][5] Research into this class of compounds has been extensive, particularly
in the field of medicinal chemistry, where the pyrrolidinone moiety serves as a key building
block for various therapeutic agents.[4][5]

The development of synthetic methodologies for N-substituted and C-substituted pyrrolidinones
has been a continuous effort in organic chemistry. These methods often involve cyclization
reactions of amino acids, reductive amination of keto acids, or multicomponent reactions.[6][7]
The synthesis of 1,3-Dimethylpyrrolidin-2-one would have emerged from the application of
these general principles to create specifically substituted analogs for research and
development purposes.

Plausible Synthetic Pathways

Given the absence of a specific documented first synthesis, this section outlines plausible and
established methods for the synthesis of substituted pyrrolidin-2-ones, which could be adapted
to produce 1,3-Dimethylpyrrolidin-2-one.
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Reductive Amination of a y-Keto Acid Derivative

A common and versatile method for synthesizing N-substituted pyrrolidinones is the reductive
amination of a y-keto acid or its ester.[6] For 1,3-Dimethylpyrrolidin-2-one, this would involve

the reaction of a 3-methyl-4-oxopentanoic acid derivative with methylamine, followed by

cyclization.
Reactants
3-Methyl-4-oxopentanoic acid derivative Methylamine (CH3NH?2)
1.
Process
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1,3-Dimethylpyrrolidin-2-one
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Caption: Reductive Amination Workflow for 1,3-Dimethylpyrrolidin-2-one Synthesis.

Experimental Protocol (General):
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e Imine Formation: A solution of a 3-methyl-4-oxopentanoic acid ester in a suitable solvent
(e.g., methanol, ethanol) is treated with an equimolar amount of methylamine. The reaction is
stirred at room temperature to facilitate the formation of the corresponding imine
intermediate.

e Reduction: A reducing agent, such as sodium borohydride (NaBHa4) or sodium
cyanoborohydride (NaBHsCN), is added portion-wise to the reaction mixture. The reduction
is typically carried out at a controlled temperature (e.g., 0 °C to room temperature).

o Lactamization (Cyclization): Upon completion of the reduction, the reaction mixture is
acidified, and the solvent is removed under reduced pressure. The resulting amino acid is
then heated, often in a high-boiling solvent like toluene or xylene, to induce intramolecular
cyclization (lactamization) to form the pyrrolidinone ring.

« Purification: The final product is purified by distillation or column chromatography.

N-Alkylation of 3-Methylpyrrolidin-2-one

Another straightforward approach is the N-alkylation of a pre-existing pyrrolidinone ring. In this
case, 3-methylpyrrolidin-2-one would be the starting material.
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Reactants

3-Methylpyrrolidin-2-one Base (e.g., NaH, K2CO3) Methylating Agent (e.g., CH3I, (CH3)2S04)

Process
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1,3-Dimethylpyrrolidin-2-one
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Caption: N-Alkylation Workflow for 1,3-Dimethylpyrrolidin-2-one Synthesis.
Experimental Protocol (General):

o Deprotonation: 3-Methylpyrrolidin-2-one is dissolved in an aprotic solvent (e.g.,
tetrahydrofuran, dimethylformamide). A strong base, such as sodium hydride (NaH), is added
portion-wise at a low temperature (e.g., 0 °C) to deprotonate the amide nitrogen.

» N-Alkylation: A methylating agent, such as methyl iodide (CHsl) or dimethyl sulfate
((CH3)2S0.), is added to the reaction mixture. The reaction is allowed to warm to room

temperature and stirred until completion.

o Work-up and Purification: The reaction is quenched with water, and the product is extracted
with an organic solvent. The organic layer is washed, dried, and concentrated. The crude
product is then purified by distillation or chromatography.
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Characterization Data

The structural confirmation of 1,3-Dimethylpyrrolidin-2-one would rely on standard

spectroscopic techniques. While the original characterization data is not available, a summary

of expected data is provided below.

Technique Expected Data

Signals corresponding to the N-methyl group,
1H NMR the C3-methyl group, the proton at C3, and the

methylene protons at C4 and C5.

Resonances for the carbonyl carbon, the two
3C NMR methyl carbons, the methine carbon at C3, and

the two methylene carbons at C4 and C5.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound (m/z =
113.16).

Infrared (IR) Spectroscopy

A strong absorption band characteristic of the
amide carbonyl group (C=0) typically in the
range of 1650-1700 cm~1,

Applications and Significance

The pyrrolidinone scaffold is of significant interest in drug discovery due to its ability to mimic a

peptide bond and its favorable pharmacokinetic properties.[4] Substituted pyrrolidinones are

explored for a wide range of biological activities. While specific applications for 1,3-

Dimethylpyrrolidin-2-one are not extensively documented in the public domain, it serves as a

valuable building block and a scaffold for the synthesis of more complex molecules in medicinal

chemistry research. Its specific substitution pattern allows for the exploration of structure-

activity relationships in various drug discovery programs.

In conclusion, while the specific historical discovery of 1,3-Dimethylpyrrolidin-2-one remains

elusive, its chemical properties and plausible synthetic routes are well-understood within the

established principles of organic chemistry. It represents a simple yet important member of the
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substituted pyrrolidinone family, a class of compounds with enduring significance in chemical
and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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